Cas no 2580189-16-6 (5-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carboxylic acid)

• Product Name: 5-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carboxylic acid
• CAS No: 2580189-16-6
• MF: C₂₁H₁₅BrN₂O₄
• MW: 439.258804559708
• CID: 5658382
• PubChem ID: 165890204
• Update Time: 2025-06-08

5-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-2-carboxylic acid
• 2580189-16-6
• EN300-27728663
• 5-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carboxylic acid

• Inchi： 1S/C21H15BrN2O4/c22-17-10-23-19(20(25)26)9-18(17)24-21(27)28-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-10,16H,11H2,(H,25,26)(H,23,24,27)
• InChI Key： BQZSXSIVZNOWKU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=O)O)C=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 438.02152g/mol
• Monoisotopic Mass: 438.02152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 88.5Ų

Additional information on 5-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carboxylic acid

5-Bromo-4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carboxylic Acid: A Comprehensive Overview

5-Bromo-4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carboxylic acid, also known by its CAS number 2580189-16-6, is a highly specialized organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound has garnered considerable attention due to its unique structural features and potential biological activities. The molecule consists of a pyridine ring substituted with a bromine atom at position 5, a carboxylic acid group at position 2, and a fluorenylmethoxycarbonyl (Fmoc) amino group at position 4. These functional groups contribute to its versatility in various chemical reactions and biological interactions.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, coupling reactions, and protection/deprotection strategies. Recent advancements in catalytic methods have enabled the efficient construction of such complex molecules. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to install the bromine substituent at position 5, while the Fmoc group is typically introduced via standard amide coupling techniques. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for downstream applications in drug discovery and material synthesis.

One of the most promising applications of this compound lies in its potential as a building block for peptide-based drugs. The Fmoc group is widely used as a protecting group in solid-phase peptide synthesis (SPPS), where it plays a critical role in controlling the reactivity of amino groups during the assembly of complex peptide sequences. Recent studies have demonstrated that incorporating this compound into peptide frameworks can significantly enhance their stability and bioavailability. For example, researchers have successfully synthesized Fmoc-containing peptides that exhibit potent inhibitory activity against various proteases, paving the way for novel therapeutic interventions.

In addition to its role in peptide synthesis, this compound has also found applications in materials science. The pyridine ring structure provides a rigid framework that can be exploited for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Recent research has highlighted the ability of this compound to form stable MOFs with high surface areas and porosities, making them ideal candidates for gas storage and catalytic applications. Furthermore, the bromine substituent at position 5 can serve as a directing group for metal coordination, further enhancing the functionality of these materials.

The biological activity of this compound has been extensively studied in recent years. In vitro assays have revealed that it exhibits moderate inhibitory effects on several enzymes, including kinases and phosphatases, suggesting its potential as a lead compound for drug discovery. Moreover, preliminary pharmacokinetic studies indicate that this compound has acceptable absorption and metabolic profiles, which are essential attributes for drug candidates. However, further optimization is required to improve its bioavailability and reduce potential toxicity.

From an environmental standpoint, this compound has been assessed for its biodegradability and ecotoxicity. Results from recent studies suggest that it undergoes slow degradation under aerobic conditions, raising concerns about its long-term persistence in aquatic environments. To address these issues, researchers are exploring greener synthetic routes that minimize waste generation and utilize renewable resources. For instance, bio-based solvents and catalysts are being employed to reduce the environmental footprint associated with its production.

In conclusion, 5-bromo-4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carboxylic acid represents a versatile building block with diverse applications across multiple disciplines. Its unique structural features make it an invaluable tool in medicinal chemistry, materials science, and enzymology. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.